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Compound of Interest

Compound Name: Cyprazine

Cat. No.: B1669666

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyprazine is a triazine herbicide, now considered obsolete, that was historically used for the
post-emergence control of annual weeds in crops such as maize.[1] Its herbicidal activity stems
from its ability to inhibit photosynthesis. This technical guide provides a detailed overview of the
chemical properties, structure, and mechanism of action of cyprazine, intended for a scientific
audience.

Chemical Structure

The chemical structure of cyprazine is characterized by a triazine ring substituted with
chlorine, a cyclopropylamino group, and an isopropylamino group.

Caption: Chemical structure of Cyprazine.

Chemical and Physical Properties

Cyprazine is a white, odorless crystalline solid.[2] A summary of its key chemical and physical
properties is presented in the table below for easy reference and comparison.
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Property Value Unit Source
6-chloro-N2-
cyclopropyl-N4-
IUPAC Name yelopropy Cheméo
(propan-2-yl)-1,3,5-
triazine-2,4-diamine
Molecular Formula CoH14CINs Cheméo, PubChem
Molecular Weight 227.69 g/mol PubChem
CAS Number 22936-86-3 Cheméo
Melting Point 167 °C PubChem
Boiling Point 366 (rough estimate) °C ChemBK
) 1.2385 (rough
Density ] g/cm3 ChemBK
estimate)
Vapor Pressure 3x1077 mm Hg at 20°C PubChem
Water Solubility 6.9 ppm at 25°C PubChem
LogP (Octanol/Water
1.920 Cheméo

Partition Coefficient)

Mechanism of Action: Inhibition of Photosynthesis

As a triazine herbicide, cyprazine's primary mechanism of action is the inhibition of

photosynthesis in susceptible plant species.[1] Specifically, it blocks the Hill reaction within

Photosystem II (PSIl) of the photosynthetic electron transport chain.[1]

Cyprazine binds to the D1 quinone-binding protein in the chloroplast thylakoid membrane.[3]

This binding prevents the docking of plastoquinone (PQ), a crucial electron carrier. The

interruption of the electron flow from PSII leads to a cascade of events, including the cessation

of ATP and NADPH production, which are vital for carbon dioxide fixation.[3] The blockage of

electron transport also results in the formation of reactive oxygen species, causing oxidative

stress and rapid cellular damage, ultimately leading to plant death.[3]
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Starting Materials:
- 2,4-Dichloro-6-isopropylamino-1,3,5-triazine —>|Stepwise Nucleophilic Substitution Reacti0n|—>
- Cyclopropylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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